Cas no 1805591-48-3 (5-Bromo-3-chloro-2-(trifluoromethyl)aniline)
1805591-48-3 structure
Product Name:5-Bromo-3-chloro-2-(trifluoromethyl)aniline
CAS No:1805591-48-3
MF:C7H4BrClF3N
MW:274.465570449829
CID:4707006
Update Time:2023-08-15
5-Bromo-3-chloro-2-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-3-chloro-2-(trifluoromethyl)aniline
-
- Inchi： 1S/C7H4BrClF3N/c8-3-1-4(9)6(5(13)2-3)7(10,11)12/h1-2H,13H2
- InChI Key： MVUBCSABBPDJRM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C(F)(F)F)=C(C=1)N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 187
- Topological Polar Surface Area: 26
5-Bromo-3-chloro-2-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023966-250mg |
5-Bromo-3-chloro-2-(trifluoromethyl)aniline |
1805591-48-3 | 97% | 250mg |
489.60 USD | 2021-06-24 | |
| Alichem | A013023966-500mg |
5-Bromo-3-chloro-2-(trifluoromethyl)aniline |
1805591-48-3 | 97% | 500mg |
823.15 USD | 2021-06-24 | |
| Alichem | A013023966-1g |
5-Bromo-3-chloro-2-(trifluoromethyl)aniline |
1805591-48-3 | 97% | 1g |
1,475.10 USD | 2021-06-24 |
5-Bromo-3-chloro-2-(trifluoromethyl)aniline Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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